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Compound of Interest

Compound Name: 2-Methylbenzylamine

Cat. No.: B130908

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth guide to the safe handling, storage, and emergency
procedures for 2-Methylbenzylamine (CAS No. 89-93-0) in a laboratory setting. Adherence to
these protocols is critical to ensure personnel safety and maintain chemical integrity.

Hazard Identification and Classification

2-Methylbenzylamine is a combustible, corrosive liquid that is harmful if swallowed and
causes severe skin burns and eye damage.[1][2][3] Vapors are heavier than air and can form
explosive mixtures.[1][2] It is classified under the Globally Harmonized System (GHS) as
follows:

Skin Corrosion/Irritation: Category 1B[1][2]

Serious Eye Damage/Eye Irritation: Category 1[2]

Acute Toxicity, Oral: Category 4[1]

Flammable Liquids: Category 4[2]

The substance is designated with the signal word "Danger" and is associated with hazard
statements H302 (Harmful if swallowed) and H314 (Causes severe skin burns and eye
damage).[1]
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Physicochemical Properties

Proper handling procedures are informed by the key physical and chemical properties of the

substance.
Property Value
0-Methylbenzylamine, o-Xylylamine, (2-
Synonyms )
Methylphenyl)methanamine[2][4]
Appearance Colorless to slightly yellow liquid[5][6]

Molecular Formula

CsH11N[4][5][6]

Molecular Weight 121.18 g/mol [5]

Boiling Point 199 °C[7]

Melting Point -30 °C to -55 °C[1][4][6]
Flash Point 75 - 84 °C (closed cup)[1][2]
Density ~0.977 g/mL at 25 °C[7]

Vapor Density

4.19 (Air = 1)[1]

Autoignition Temp.

380 °C[1]

Solubility in Water

65 g/L at 20 °C; Very soluble[1][4]

Standard Laboratory Protocols

To minimize exposure, all work with 2-Methylbenzylamine must be conducted in a well-

ventilated area.[1]

 Fume Hood: All handling, transfers, and experiments should be performed inside a certified

chemical fume hood.[3][8]

o Emergency Equipment: Eyewash stations and safety showers must be readily accessible

and in close proximity to the workstation.[3][9]

Appropriate PPE is mandatory to prevent contact with this corrosive substance.[2]
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o Eye and Face Protection: Wear tightly sealed chemical safety goggles in combination with a
face shield.[1][3][10]

¢ Skin Protection:

o Gloves: Use chemically resistant gloves. Fluorocarbon rubber (FKM) with a material
thickness of = 0.4 mm is recommended.[1] Always inspect gloves for integrity before use.

o Protective Clothing: A lab coat or a chemical-resistant sulit is required to prevent skin
contact.[1][3]

e Respiratory Protection: If working outside a fume hood or if ventilation is insufficient, a
NIOSH/MSHA-approved respirator with a suitable filter for organic vapors is necessary.[3][9]

» Avoid all contact with skin, eyes, and clothing.[1]

e Do not breathe vapors or mists.[2]

o Keep the substance away from heat, sparks, open flames, and other ignition sources.[2][8]
» Use the smallest quantity of material necessary for the experiment.

e Ground and bond containers when transferring material to prevent static discharge.[9]

e Wash hands thoroughly after handling and before breaks.[1]

Storage Requirements

» Location: Store in a designated corrosives area that is cool, dry, and well-ventilated.[3][11]
The storage area should be secured, such as in a locked cabinet.[1]

» Conditions: Keep containers tightly closed to prevent exposure to air and moisture.[3] It is
recommended to store under an inert atmosphere (e.g., nitrogen or argon) as the material is
air-sensitive.[3]

o Temperature: Store at ambient temperature, not exceeding 45°C.[1] Some suppliers
recommend refrigerated storage between 2-8°C.[4][12]
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e Incompatible Materials: Segregate from acids, strong oxidizing agents, acid anhydrides, acid
chlorides, and carbon dioxide.[2][3][9]

Visual Workflow Diagrams

The following diagrams illustrate standardized workflows for handling and emergency

response.
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Diagram 1: Standard workflow for handling 2-Methylbenzylamine.
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Diagram 2: Emergency response protocol for a 2-Methylbenzylamine spill.

Emergency Procedures Protocol
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Immediate action is required in case of exposure.[3]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding eyelids open. Remove contact lenses if present and easy to do. Seek immediate
medical attention.[2][9]

» Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin area
with plenty of water for at least 15 minutes. Seek immediate medical attention.[3][9]

 Inhalation: Move the victim to fresh air immediately. If breathing is difficult or has stopped,
provide artificial respiration (do not use the mouth-to-mouth method). Seek immediate
medical attention.[8][9]

e Ingestion: Do NOT induce vomiting. If the victim is conscious, rinse their mouth with water
and have them drink 2-4 glasses of water or milk. Never give anything by mouth to an
unconscious person. Seek immediate medical attention.[2][9]

In the event of a spill, follow the workflow in Diagram 2.

o Evacuate and Secure: Evacuate non-essential personnel from the area and ensure
adequate ventilation. Remove all sources of ignition.[1][2]

o Protect Personnel: Wear full personal protective equipment, including respiratory protection.

[1]

o Containment: Stop the leak if it can be done safely. Contain the spill using inert, non-
combustible absorbent materials like sand, vermiculite, or diatomite.[2][9] Do not allow the
spill to enter drains or waterways.[1]

o Cleanup: Collect the absorbed material using non-sparking tools and place it into a suitable,
closed, and properly labeled container for disposal.[13]

o Decontamination: Clean the spill area thoroughly.

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical powder,
or alcohol-resistant foam.[1][2]
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» Unsuitable Media: Do not use a full water jet, as it may spread the fire.[1]

o Specific Hazards: The substance is combustible. Vapors can form explosive mixtures with air
and may travel to an ignition source.[2] Hazardous combustion products include carbon
oxides (CO, COz) and nitrogen oxides (NOx).[2][8]

o Protective Actions: Firefighters must wear full protective gear and a self-contained breathing
apparatus (SCBA).[2][8] Use water spray to cool endangered containers.[1]

Waste Disposal
2-Methylbenzylamine and its contaminated materials must be treated as hazardous waste.

» All waste must be disposed of in accordance with local, regional, and national environmental
regulations.[2][14]

e Do not dispose of it with household garbage or allow it to enter the sewage system.[1]

e Itis recommended to use a licensed professional waste disposal service. This material may
be burned in a chemical incinerator equipped with an afterburner and scrubber.[10]

o Empty containers should be decontaminated before disposal.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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